5-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether
Overview
Description
5-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether (5F2MBC/DEE) is a reagent used in organic synthesis for a variety of reactions. It is a strong base, and its reactivity is due to the presence of the magnesium cation, which is stabilized by the chloride anion. 5F2MBC/DEE has a wide range of applications in the laboratory, ranging from reactions of alkenes and alkynes to the synthesis of heterocycles. In addition, 5F2MBC/DEE has been used in the synthesis of pharmaceuticals, agrochemicals, and other compounds.
Scientific Research Applications
5F2MBC/DEE has been used in a variety of scientific research applications. It has been used in the synthesis of heterocycles, such as pyrroles and furans, which are important building blocks for organic synthesis. In addition, 5F2MBC/DEE has been used in the synthesis of pharmaceuticals, agrochemicals, and other compounds.
Mechanism of Action
The mechanism of action of 5F2MBC/DEE is based on its ability to act as a strong base. The magnesium cation is stabilized by the chloride anion, which allows it to react with a variety of substrates. The reaction is reversible and the product can be isolated by distillation.
Biochemical and Physiological Effects
5F2MBC/DEE is not known to have any direct biochemical or physiological effects. It is a reagent used in organic synthesis and is not intended for human or animal consumption.
Advantages and Limitations for Lab Experiments
The main advantage of 5F2MBC/DEE is its ability to act as a strong base for a variety of reactions. It is also relatively easy to synthesize and is stable in storage. The main limitation of 5F2MBC/DEE is that it is not soluble in water, which can limit its use in certain reactions.
Future Directions
There are a number of potential future directions for 5F2MBC/DEE research. These include the development of new reaction schemes, the optimization of existing reaction conditions, and the exploration of new applications. In addition, further research is needed to investigate the potential toxicity of 5F2MBC/DEE and its byproducts. Finally, further research is needed to explore the possibility of using 5F2MBC/DEE as an alternative to traditional organic solvents.
Synthesis Methods
5F2MBC/DEE is synthesized by the reaction of 5-fluoro-2-methylbenzyl chloride with magnesium in diethyl ether. The reaction is carried out at room temperature and is typically complete within two hours. The reaction scheme is as follows:
5-Fluoro-2-methylbenzyl chloride + Mg → 5-Fluoro-2-methylbenzylmagnesium chloride + MgCl2
The reaction is reversible and the product can be isolated by distillation.
properties
IUPAC Name |
magnesium;4-fluoro-2-methanidyl-1-methylbenzene;chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F.ClH.Mg/c1-6-3-4-8(9)5-7(6)2;;/h3-5H,2H2,1H3;1H;/q-1;;+2/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKUQXEYYSJSPRI-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)[CH2-].[Mg+2].[Cl-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClFMg |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.90 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran](/img/structure/B6333899.png)
![2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran](/img/structure/B6333901.png)
